Cas no 1047327-51-4 (1-phenyl-4-(piperidin-3-yl)piperazine)

• Product Name: 1-phenyl-4-(piperidin-3-yl)piperazine
• CAS No: 1047327-51-4
• MF: C₁₅H₂₃N₃
• MW: 245.363223314285
• CID: 5166426
• PubChem ID: 42855178
• Update Time: 2026-03-04

1-phenyl-4-(piperidin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-4-piperidin-3-yl-piperazine
• Piperazine, 1-phenyl-4-(3-piperidinyl)-
• 1-phenyl-4-(piperidin-3-yl)piperazine

• Inchi： 1S/C15H23N3/c1-2-5-14(6-3-1)17-9-11-18(12-10-17)15-7-4-8-16-13-15/h1-3,5-6,15-16H,4,7-13H2
• InChI Key： GYOZHHAQYIBVKK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CCN(C2CCCNC2)CC1

Additional information on 1-phenyl-4-(piperidin-3-yl)piperazine

Introduction to 1-phenyl-4-(piperidin-3-yl)piperazine (CAS No. 1047327-51-4)

1-phenyl-4-(piperidin-3-yl)piperazine, with the chemical identifier CAS No. 1047327-51-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its piperazine and phenyl substituents, has garnered attention due to its structural and pharmacological properties, which make it a promising candidate for further research and development in various therapeutic applications.

The structural framework of 1-phenyl-4-(piperidin-3-yl)piperazine consists of a central piperazine ring connected to a phenyl group at the 1-position and another piperazine ring at the 4-position. This dual-piperazine structure enhances its potential as a scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The presence of the phenyl group introduces additional pharmacophoric features, which can modulate receptor interactions and influence biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-phenyl-4-(piperidin-3-yl)piperazine. Its unique structure suggests that it may interact with multiple neurotransmitter systems, making it a valuable compound for studying mechanisms underlying neurological disorders. Preliminary studies have indicated that this compound exhibits properties that could be relevant in the treatment of conditions such as depression, anxiety, and cognitive dysfunction.

One of the most compelling aspects of 1-phenyl-4-(piperidin-3-yl)piperazine is its potential as a lead compound for the development of novel therapeutics. Researchers have been investigating its interactions with various receptors, including serotonin receptors, which are implicated in mood regulation and other CNS functions. The dual-piperazine moiety is particularly noteworthy, as it can provide multiple points of interaction with biological targets, potentially enhancing efficacy and reducing side effects.

The synthesis of 1-phenyl-4-(piperidin-3-yl)piperazine has also been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. These methods include multi-step organic synthesis techniques that leverage transition metal catalysis and other innovative approaches to achieve the desired product with minimal byproducts.

From a medicinal chemistry perspective, 1-phenyl-4-(piperidin-3-yl)piperazine represents an excellent example of how structural modifications can influence pharmacological activity. The combination of the phenyl and piperazine groups creates a versatile scaffold that can be further modified to tailor specific biological effects. This flexibility makes it an attractive candidate for drug design, particularly in the context of developing next-generation CNS drugs.

The pharmacokinetic properties of 1-phenyl-4-(piperidin-3-yl)piperazine are also under investigation to assess its suitability for therapeutic use. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for determining its bioavailability and potential clinical efficacy. Understanding these properties will help in optimizing dosing regimens and minimizing adverse effects.

Recent advancements in computational chemistry have further enhanced the study of 1-phenyl-4-(piperidin-3-yl)piperazine. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

In conclusion, 1-phenyl-4-(piperidin-3-y)piperazine (CAS No. 1047327 -51 -4) is a compound with significant potential in pharmaceutical research and development. Its unique structure, combined with promising pharmacological properties, makes it an exciting candidate for further exploration. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a crucial role in the development of novel therapeutics for neurological and psychiatric disorders.